Butyl propionate

Specification

• Description: The isothermal vapor–liquid equilibrium for propionic acid and butyl propionate was studied. The rate co-efficient for the gas-phase reaction of butyl propionate with OH radical was studied by both absolute and relative methods.; Butyl propionate, also known as fema 2211, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Butyl propionate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Butyl propionate has been primarily detected in feces. Within the cell, butyl propionate is primarily located in the cytoplasm. Butyl propionate has a sweet, banana, and earthy taste. Butyl propionate has been linked to the inborn metabolic disorders including celiac disease.; Butyl propionate is a carboxylic ester.; N-butyl proprionate appears as a water-white liquid with an apple-like odor. Less dense than water. Flash point 90°F. May irritate skin and eyes. Used to make perfumes and flavorings.
• CAS No.: 590-01-2
• Molecular Formula: C7H14O2; C2H5COOC4H9; C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: butyl propanoate
• Standard InChI: InChI=1S/C7H14O2/c1-3-5-6-9-7(8)4-2/h3-6H2,1-2H3
• Standard InChI Key: BTMVHUNTONAYDX-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)CC
• Canonical SMILES: CCCCOC(=O)CC
• Boiling Point: 296.2 °F at 760 mm Hg (USCG, 1999); 146.8 °C; 146 °C
• Flash Point: 101 °F (USCG, 1999); 32 °C
• Melting Point: -128 °F (USCG, 1999); -89.0 °C; -89 °C; -89°C; -90 °C